Cas no 2167901-21-3 (4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol)

4-(2,2,2-Trifluoroethyl)aminopyrrolidin-3-ol is a fluorinated pyrrolidine derivative with a hydroxyl group at the 3-position and a trifluoroethylamino substituent at the 4-position. This compound is of interest in medicinal chemistry due to its structural features, which may enhance binding affinity and metabolic stability in drug design. The trifluoroethyl group can influence lipophilicity and electronic properties, while the hydroxyl group provides a handle for further functionalization. Its stereochemistry and conformation may also play a role in biological activity. This intermediate is useful in the synthesis of potential pharmacophores, particularly for targeting central nervous system (CNS) disorders or as a building block for bioactive molecules.

4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol structure

2167901-21-3 structure

Product Name:4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol

CAS No:2167901-21-3

MF:C₆H₁₁F₃N₂O

MW:184.159551858902

CID:6006385

PubChem ID:126855841

Update Time:2025-06-14

4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol
- 3-Pyrrolidinol, 4-[(2,2,2-trifluoroethyl)amino]-
- 4-(2,2,2-trifluoroethylamino)pyrrolidin-3-ol
- 4-[(2,2,2-trifluoroethyl)amino]pyrrolidin-3-ol
- F1912-0942
- AKOS032843592
- 2167901-21-3
- Inchi： 1S/C6H11F3N2O/c7-6(8,9)3-11-4-1-10-2-5(4)12/h4-5,10-12H,1-3H2
- InChI Key： VYHROHWNDCQNAD-UHFFFAOYSA-N
- SMILES： N1CC(NCC(F)(F)F)C(O)C1

Computed Properties

Exact Mass: 184.08234746g/mol
Monoisotopic Mass: 184.08234746g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 44.3Å²

Experimental Properties

Density: 1.31±0.1 g/cm3(Predicted)
Boiling Point: 223.0±40.0 °C(Predicted)
pka: 14.27±0.40(Predicted)

4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1912-0942-2μmol	4-[(2,2,2-trifluoroethyl)amino]pyrrolidin-3-ol	2167901-21-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1912-0942-5μmol	4-[(2,2,2-trifluoroethyl)amino]pyrrolidin-3-ol	2167901-21-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1912-0942-1mg	4-[(2,2,2-trifluoroethyl)amino]pyrrolidin-3-ol	2167901-21-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1912-0942-2mg	4-[(2,2,2-trifluoroethyl)amino]pyrrolidin-3-ol	2167901-21-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1912-0942-3mg	4-[(2,2,2-trifluoroethyl)amino]pyrrolidin-3-ol	2167901-21-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1912-0942-4mg	4-[(2,2,2-trifluoroethyl)amino]pyrrolidin-3-ol	2167901-21-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1912-0942-5mg	4-[(2,2,2-trifluoroethyl)amino]pyrrolidin-3-ol	2167901-21-3	90%+	5mg	$69.0	2023-05-17

4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol Related Literature

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2. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

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4. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

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5. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

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Additional information on 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol

Recent Advances in the Study of 4-(2,2,2-Trifluoroethyl)aminopyrrolidin-3-ol (CAS: 2167901-21-3): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol (CAS: 2167901-21-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the synthetic versatility of 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol, which serves as a key intermediate in the development of novel bioactive molecules. The trifluoroethyl group attached to the pyrrolidine ring enhances the compound's metabolic stability and bioavailability, making it an attractive scaffold for medicinal chemistry. Researchers have successfully employed this compound in the synthesis of various derivatives, demonstrating its utility in targeting a range of biological pathways.

In terms of biological activity, preliminary in vitro and in vivo studies have shown that 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol exhibits promising pharmacological properties. Notably, it has been investigated as a potential modulator of neurotransmitter systems, particularly in the context of neurological disorders. The compound's ability to cross the blood-brain barrier further underscores its potential as a candidate for central nervous system (CNS) drug development.

One of the most significant breakthroughs in recent research involves the application of 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol in the design of selective enzyme inhibitors. For instance, studies have demonstrated its efficacy in inhibiting specific kinases and proteases, which are critical targets in oncology and inflammatory diseases. The compound's unique stereochemistry and electronic properties contribute to its high binding affinity and selectivity, as evidenced by X-ray crystallography and molecular docking studies.

Moreover, the pharmacokinetic profile of 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol has been extensively characterized in recent preclinical studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, supporting its further development as a drug candidate. Additionally, the compound has shown minimal off-target effects in toxicity studies, highlighting its safety profile.

Looking ahead, researchers are exploring the potential of 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol in combination therapies and as a building block for more complex drug molecules. Its compatibility with various chemical modifications opens up new avenues for structure-activity relationship (SAR) studies, which could lead to the discovery of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(2,2,2-trifluoroethyl)aminopyrrolidin-3-ol (CAS: 2167901-21-3) represents a highly promising compound in chemical biology and pharmaceutical research. Its synthetic accessibility, diverse biological activities, and favorable pharmacokinetic properties make it a valuable tool for drug discovery and development. Continued research into its mechanisms of action and therapeutic potential is likely to yield significant advancements in the treatment of various diseases.